2-(3-((3-nitrobenzyl)sulfonyl)-1H-indol-1-yl)-1-(pyrrolidin-1-yl)ethanone
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Description
2-(3-((3-nitrobenzyl)sulfonyl)-1H-indol-1-yl)-1-(pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H21N3O5S and its molecular weight is 427.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization : This compound has been studied for its synthesis and characterization. Research includes the preparation of nitrogen-sulphur Schiff bases and related compounds, with applications in creating new ligands and metal complexes. These are characterized using various physico-chemical and spectroscopic techniques (Hussain et al., 2019) (Sadeq, 2013).
Antimicrobial and Cytotoxic Activities : Compounds structurally related to "2-(3-((3-nitrobenzyl)sulfonyl)-1H-indol-1-yl)-1-(pyrrolidin-1-yl)ethanone" have been evaluated for antimicrobial and cytotoxic activities. Some of these compounds display strong activity against bacterial strains and exhibit cytotoxicity, while others show moderate to weak activity (Hussain et al., 2019).
Photophysical Properties and Binding Affinities : Studies have also focused on the photophysical properties and binding affinities of similar compounds to estrogen receptors. These derivatives show long-wavelength fluorescent emission and good binding affinities, indicating potential applications in bioactive molecule research (Kasiotis & Haroutounian, 2006).
Synthesis of Arylsulfonamide-based Derivatives : Research in the synthesis of arylsulfonamide-based derivatives includes the preparation of novel compounds with potential antibacterial, antifungal, and antioxidant activities. This type of research demonstrates the versatility of these compounds in synthesizing derivatives with various biological activities (Kumar & Vijayakumar, 2017).
Antitumor Agents : Some related compounds have been synthesized and studied as antitumor agents. These studies involve understanding the structure-activity relationships to develop more potent cytotoxic compounds for cancer treatment (Marchand et al., 2009).
Properties
IUPAC Name |
2-[3-[(3-nitrophenyl)methylsulfonyl]indol-1-yl]-1-pyrrolidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O5S/c25-21(22-10-3-4-11-22)14-23-13-20(18-8-1-2-9-19(18)23)30(28,29)15-16-6-5-7-17(12-16)24(26)27/h1-2,5-9,12-13H,3-4,10-11,14-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZIMNHOSVVCGNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.